Cas no 2034236-80-9 (N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(pyridin-2-yloxy)benzamide)

• Product Name: N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(pyridin-2-yloxy)benzamide
• CAS No: 2034236-80-9
• MF: C₂₁H₁₆N₄O₃
• MW: 372.376744270325
• CID: 6206320
• PubChem ID: 122162985
• Update Time: 2025-11-07

N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(pyridin-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(pyridin-2-yloxy)benzamide
• N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-3-pyridin-2-yloxybenzamide
• AKOS032464359
• F6574-0252
• N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}-3-(pyridin-2-yloxy)benzamide
• N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-3-(pyridin-2-yloxy)benzamide
• 2034236-80-9

• Inchi： 1S/C21H16N4O3/c26-21(15-4-3-5-17(12-15)28-19-6-1-2-8-23-19)25-13-18-20(24-10-9-22-18)16-7-11-27-14-16/h1-12,14H,13H2,(H,25,26)
• InChI Key： SKLRPQMTLZEHKV-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C(CNC(C2C=CC=C(C=2)OC2C=CC=CN=2)=O)=NC=CN=1

Computed Properties

• Exact Mass: 372.12224039g/mol
• Monoisotopic Mass: 372.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.1Ų

Additional information on N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(pyridin-2-yloxy)benzamide

Comprehensive Overview of N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(pyridin-2-yloxy)benzamide (CAS No. 2034236-80-9)

The compound N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(pyridin-2-yloxy)benzamide (CAS No. 2034236-80-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a furan ring, a pyrazine core, and a pyridine moiety, this compound exhibits potential applications in targeting specific biological pathways. Researchers are particularly interested in its role as a modulator of protein-protein interactions, a hot topic in modern pharmacology.

In recent years, the demand for novel small molecules like N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(pyridin-2-yloxy)benzamide has surged due to the growing focus on precision medicine. This compound's heterocyclic architecture aligns with current trends in fragment-based drug design, a strategy widely discussed in AI-driven drug discovery platforms. Its CAS No. 2034236-80-9 is frequently searched in academic databases, reflecting its relevance in kinase inhibitor research and cancer therapeutics.

The synthesis of N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(pyridin-2-yloxy)benzamide involves multi-step organic reactions, including amide coupling and ether formation, which are critical techniques in medicinal chemistry. Its pyridine-2-yloxy group enhances solubility, a property highly valued in bioavailability optimization—a key concern for researchers developing oral therapeutics. These attributes make it a candidate for structure-activity relationship (SAR) studies, a trending topic in computational chemistry forums.

From an industrial perspective, CAS No. 2034236-80-9 is often referenced in patents related to neurodegenerative disease targets, coinciding with rising public interest in Alzheimer's research. The compound's furan-3-yl subunit is notable for its prevalence in natural product-inspired drug design, a field gaining traction due to its sustainable approach. This connection to green chemistry principles further elevates its profile in pharmaceutical innovation discussions.

Analytical characterization of N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(pyridin-2-yloxy)benzamide typically employs HPLC-MS and NMR spectroscopy, methods frequently queried by synthetic chemists. Its logP value and hydrogen bond acceptors are critical parameters in drug-likeness assessments, a subject dominating machine learning applications in chemistry. These technical aspects position the compound as a case study in cheminformatics tutorials.

In conclusion, N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3-(pyridin-2-yloxy)benzamide represents a convergence of cutting-edge research areas: from targeted therapy development to computational molecular modeling. Its CAS No. 2034236-80-9 serves as a gateway for researchers exploring privileged scaffolds in lead compound optimization—a testament to its interdisciplinary significance in 21st-century chemical sciences.